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Compound of Interest

Compound Name: Triallylmethylsilane

Cat. No.: B074649

An In-depth Exploration of a Versatile Organosilicon
Compound for Researchers, Scientists, and Drug
Development Professionals

Triallylmethylsilane, a key organosilicon compound, presents a versatile platform for a
multitude of applications in organic synthesis and polymer chemistry. This guide provides a
comprehensive overview of its fundamental properties, synthesis, characterization, and diverse
applications, grounded in established scientific principles and practical insights.

Core Properties of Triallylmethylsilane

A foundational understanding of a chemical compound begins with its essential identifiers and
physical characteristics. Triallylmethylsilane is no exception.
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Property Value Source(s)
CAS Number 1112-91-0 [1112]
Molecular Formula C10H18Si [1][2]
Molecular Weight 166.34 g/mol [11[2]
Appearance Transparent liquid [1112]
Boiling Point 95 °C (52 mmHg) [1][2]
Density 0.775 g/cm3 [1112]
Flash Point 22 °C [1][2]

Synthesis of Triallylmethylsilane: A Practical
Approach

The synthesis of triallylmethylsilane is most commonly and efficiently achieved through the
Grignard reaction. This method involves the reaction of a suitable chlorosilane with an allyl
Grignard reagent, offering a reliable route to the desired product. The causality behind this
choice of reaction lies in the high nucleophilicity of the Grignard reagent, which readily attacks
the electrophilic silicon center of the chlorosilane, leading to the formation of a stable carbon-
silicon bond.

Experimental Protocol: Synthesis via Grighard Reaction

This protocol outlines a standard laboratory procedure for the synthesis of
triallylmethylsilane.

Materials:

Methyltrichlorosilane (CHsSiCls)

Magnesium turnings

Allyl bromide (CH2=CHCH:2Br)

Anhydrous diethyl ether
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e Anhydrous toluene

e Saturated agueous ammonium chloride solution
e Anhydrous magnesium sulfate

Procedure:

» Preparation of Allylmagnesium Bromide (Grignard Reagent):

o

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,
and a magnetic stirrer, place magnesium turnings.

o Add a small crystal of iodine to activate the magnesium surface.

o Add a solution of allyl bromide in anhydrous diethyl ether dropwise from the dropping
funnel. The reaction is exothermic and should be controlled by the rate of addition.

o After the addition is complete, reflux the mixture for 30 minutes to ensure complete
formation of the Grignard reagent.

e Reaction with Methyltrichlorosilane:
o Cool the Grignard reagent solution in an ice bath.

o Add a solution of methyltrichlorosilane in anhydrous diethyl ether dropwise to the cooled
Grignard reagent. A white precipitate of magnesium salts will form.

o After the addition is complete, allow the mixture to warm to room temperature and stir for
an additional 2 hours.

o Work-up and Purification:

o Carefully quench the reaction by the slow addition of a saturated aqueous ammonium
chloride solution.

o Separate the organic layer and extract the aqueous layer with diethyl ether.
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o Combine the organic layers and dry over anhydrous magnesium sulfate.
o Filter the drying agent and remove the solvent by rotary evaporation.

o Purify the crude product by fractional distillation under reduced pressure to obtain pure
triallylmethylsilane.

Caption: Workflow for the synthesis of triallylmethylsilane.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural
elucidation of organic compounds. While specific spectra for triallylmethylsilane are not
readily available in public databases, the expected chemical shifts can be predicted based on
the structure and comparison with similar compounds like allyltrimethylsilane.

Expected *H NMR (CDCls, 300 MHz):

0 5.8-6.0 ppm (m, 3H): Protons on the internal carbon of the allyl groups (-CH=).

0 4.8-5.0 ppm (m, 6H): Terminal protons of the allyl groups (=CH2).

0 1.5-1.7 ppm (d, 6H): Protons on the methylene groups adjacent to the silicon atom (-Si-
CH2-).

0 0.0-0.1 ppm (s, 3H): Protons of the methyl group attached to the silicon atom (Si-CHs).

Expected 3C NMR (CDCls, 75 MHz):

0 134-135 ppm: Internal carbons of the allyl groups (-CH=).

0 114-115 ppm: Terminal carbons of the allyl groups (=CHz).

0 20-22 ppm: Methylene carbons adjacent to the silicon atom (-Si-CHz-).

0 -5 to -7 ppm: Methyl carbon attached to the silicon atom (Si-CHs).

Applications in Polymer Chemistry
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The presence of three reactive allyl groups makes triallylmethylsilane a valuable monomer
and crosslinking agent in polymer synthesis.

Crosslinking Agent in Silicone Elastomers

Triallylmethylsilane can be incorporated into silicone polymer backbones to introduce
pendant allyl groups. These groups can then undergo crosslinking reactions, typically through
hydrosilylation with a silicon hydride-containing crosslinker, to form a stable three-dimensional
network. This process is fundamental to the curing of some silicone elastomers, imparting them
with enhanced mechanical strength, thermal stability, and chemical resistance.[3][4][5][6][7]

Caption: Crosslinking of silicone polymers using triallylmethylsilane.

Monomer in Radical Polymerization

The allyl groups of triallylmethylsilane can participate in radical polymerization, although they
are generally less reactive than vinyl monomers.[8][9][10][11] This can lead to the formation of
highly crosslinked polymers or the incorporation of silicon-containing moieties into polymer
chains, thereby modifying the properties of the final material. The resulting polymers may
exhibit improved thermal stability and hydrophobicity.

Applications in Organic Synthesis

The reactivity of the allyl groups in triallylmethylsilane also makes it a useful reagent in
organic synthesis.

Thiol-Ene Click Chemistry

The allyl groups of triallylmethylsilane are excellent substrates for the thiol-ene "click"
reaction.[12][13][14][15] This reaction, which proceeds via a radical mechanism, allows for the
efficient and regioselective addition of thiols across the double bonds. This provides a powerful
method for the functionalization of the silane with a wide variety of sulfur-containing molecules,
opening up avenues for the synthesis of novel organosilicon compounds with tailored
properties.[2][12][13][14][15]

Caption: Thiol-ene reaction with triallylmethylsilane.
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Safety and Handling

Triallylmethylsilane is a flammable liquid and should be handled in a well-ventilated fume
hood. Appropriate personal protective equipment, including safety glasses, gloves, and a lab
coat, should be worn. It is important to avoid contact with skin and eyes and to prevent
inhalation of vapors. Store in a cool, dry place away from sources of ignition.

Conclusion

Triallylmethylsilane is a versatile and valuable compound for researchers in both polymer
chemistry and organic synthesis. Its trifunctional nature allows for its use as a crosslinking
agent to enhance the properties of silicone elastomers and as a monomer for the creation of
novel silicon-containing polymers. Furthermore, its reactivity in thiol-ene click chemistry
provides a robust platform for the synthesis of functionalized organosilanes. A thorough
understanding of its synthesis, characterization, and reactivity is key to unlocking its full
potential in the development of advanced materials and complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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